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Compound of Interest

Compound Name: I-Methionine-d8

Cat. No.: B12425525

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of L-Methionine-d8, a deuterated stable
isotope-labeled form of the essential amino acid L-methionine. This guide is intended for
professionals in research and drug development who utilize stable isotope-labeled compounds
for quantitative analysis.

Core Quantitative Data

The key physicochemical properties of L-Methionine-d8 are summarized in the table below for
easy reference.

Property Value

Chemical Formula CsHsDsNO2S
Molecular Weight 157.26 g/mol [1]
Deuterium Incorporation 8 Deuterium atoms
Appearance White to off-white solid

Chemical Structure of L-Methionine-d8

L-Methionine-d8 is a saturated derivative of L-methionine where eight hydrogen atoms have
been replaced by deuterium. The deuteration occurs at the methyl, ethyl, and alpha-carbon
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positions, providing a significant mass shift for use in mass spectrometry-based applications.

Chemical Structure of L-Methionine-d8
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Caption: Chemical structure of L-Methionine-d8.

Applications in Research and Drug Development

L-Methionine-d8 is primarily utilized as an internal standard in quantitative mass spectrometry
(MS) assays.[2] Its key application is in tracer studies for metabolic research and in
pharmacokinetic analyses during drug development. The incorporation of stable isotopes like
deuterium has gained attention for its potential to influence the pharmacokinetic and metabolic
profiles of drug candidates.
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Use as an Internal Standard in Mass Spectrometry

In quantitative proteomics and metabolomics, L-Methionine-d8 serves as an ideal internal
standard for the accurate measurement of its unlabeled counterpart, L-methionine. Because it
is chemically identical to the analyte, it co-elutes during chromatographic separation and
exhibits similar ionization efficiency in the mass spectrometer. However, its higher mass allows
it to be distinguished from the endogenous L-methionine.

The general workflow for using L-Methionine-d8 as an internal standard in a biological sample
analysis is depicted below.

Workflow for Quantitative Analysis using L-Methionine-d8

Biological Sample
(e.g., plasma, tissue homogenate)
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Sample Preparation
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(Ratio of endogenous L-Methionine to L-Methionine-d8)
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Caption: General experimental workflow for using L-Methionine-d8 as an internal standard.

Experimental Protocols

Detailed experimental protocols for the use of L-Methionine-d8 are highly dependent on the
specific application, the biological matrix being analyzed, and the instrumentation available. As
such, standardized protocols are not broadly published. Researchers typically develop and
validate their own methods based on established principles of bioanalytical method
development.

A general approach for the quantification of L-methionine in a biological matrix using L-
Methionine-d8 as an internal standard would involve the following steps:

» Preparation of Calibration Standards and Quality Controls: A series of calibration standards
and quality control samples are prepared by spiking known concentrations of unlabeled L-
methionine into a surrogate matrix (a biological matrix free of the analyte). A fixed
concentration of L-Methionine-d8 is added to all standards, controls, and unknown samples.

o Sample Preparation: The biological samples, along with the calibration standards and quality
controls, are subjected to a sample preparation procedure to remove interfering substances.
This may include protein precipitation, liquid-liquid extraction, or solid-phase extraction.

o LC-MS/MS Analysis: The prepared samples are injected into a liquid chromatography-
tandem mass spectrometry (LC-MS/MS) system. The chromatographic conditions are
optimized to achieve separation of L-methionine from other matrix components. The mass
spectrometer is operated in multiple reaction monitoring (MRM) mode to selectively detect
the transitions for both L-methionine and L-Methionine-d8.

o Data Analysis: The peak area ratios of the analyte (L-methionine) to the internal standard (L-
Methionine-d8) are calculated for all samples. A calibration curve is constructed by plotting
the peak area ratios of the calibration standards against their corresponding concentrations.
The concentrations of L-methionine in the unknown samples are then determined from this
calibration curve.

It is important to note that the development and validation of such an assay should be
performed in accordance with regulatory guidelines where applicable, such as those from the
U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. L-Methionine(63-68-3) 1H NMR [m.chemicalbook.com]
e 2. medchemexpress.com [medchemexpress.com]

« To cite this document: BenchChem. [L-Methionine-d8: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12425525#|-methionine-d8-structure-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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